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For Researchers, Scientists, and Drug Development Professionals

Abstract
Nα-tert-Butyloxycarbonyl-Nε-benzyloxycarbonyl-L-lysine p-nitroanilide, commonly abbreviated

as Boc-Lys(Z)-pNA, is a synthetic chromogenic substrate pivotal in the fields of biochemistry

and drug discovery. Its unique chemical architecture, featuring orthogonal protecting groups

and a chromogenic leaving group, makes it a valuable tool for the characterization of

proteases, particularly those with trypsin-like activity. This technical guide provides an in-depth

analysis of the structure of Boc-Lys(Z)-pNA, detailed experimental protocols for its synthesis

and use in enzymatic assays, and a summary of its key quantitative data.

Core Structure and Chemical Properties
Boc-Lys(Z)-pNA is a derivative of the amino acid L-lysine, where the alpha-amino group is

protected by a tert-butyloxycarbonyl (Boc) group, the epsilon-amino group of the side chain is

protected by a benzyloxycarbonyl (Z or Cbz) group, and the carboxyl group is amidated with p-

nitroaniline (pNA).[1]

The Boc group is labile under acidic conditions, while the Z group is typically removed via

hydrogenolysis. This orthogonal protection scheme is fundamental in peptide synthesis.[2] The

key feature of this compound for enzymatic assays is the p-nitroanilide moiety. When the amide

bond between the lysine carboxyl group and p-nitroaniline is cleaved by a protease, the

released p-nitroaniline is a yellow chromophore that can be quantified spectrophotometrically.
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Table 1: Physicochemical Properties of Boc-Lys(Z)-pNA

Property Value

Full Chemical Name
Nα-tert-Butyloxycarbonyl-Nε-benzyloxycarbonyl-

L-lysine p-nitroanilide

Synonyms
Nα-Boc-Nε-Z-L-Lysine-4-Nitroanilide, Boc-

Lys(Z)-pNA

CAS Number 51078-31-0

Molecular Formula C₂₅H₃₂N₄O₇

Molecular Weight 500.54 g/mol

Appearance White to off-white powder

Experimental Protocols
Synthesis of Boc-Lys(Z)-pNA
The synthesis of Boc-Lys(Z)-pNA is achieved through the coupling of Nα-Boc-Nε-Z-L-lysine

(Boc-Lys(Z)-OH) with p-nitroaniline. This reaction typically employs standard peptide coupling

reagents.

Materials:

Nα-Boc-Nε-Z-L-lysine (Boc-Lys(Z)-OH)

p-Nitroaniline

N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC·HCl)

1-Hydroxybenzotriazole (HOBT)

N,N-Diisopropylethylamine (DIPEA)

Dichloromethane (DCM)

Saturated sodium bicarbonate (NaHCO₃) solution
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Saturated sodium bisulfate (NaHSO₄) solution

Saturated sodium chloride (NaCl) solution (brine)

Anhydrous magnesium sulfate (MgSO₄)

Ethyl acetate

n-Hexane

Procedure:

In a round-bottom flask under a nitrogen atmosphere, dissolve Boc-Lys(Z)-OH (1 equivalent),

HOBT (1.1 equivalents), and EDC·HCl (1.1 equivalents) in dichloromethane.

Add p-nitroaniline (1 equivalent) to the mixture.

Cool the flask in an ice-water bath and add DIPEA (2.5 equivalents) dropwise with stirring.

Allow the reaction to warm to room temperature and stir for 24 hours.

Monitor the reaction progress by thin-layer chromatography (TLC).

Upon completion, dilute the reaction mixture with dichloromethane and wash sequentially

with saturated NaHCO₃, NaHSO₄, and NaCl solutions.

Dry the organic phase over anhydrous MgSO₄, filter, and concentrate under reduced

pressure.

Purify the crude product by column chromatography using a gradient of ethyl acetate in n-

hexane to yield Boc-Lys(Z)-pNA as a solid.
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Reactants

Reaction Work-up & Purification

Boc-Lys(Z)-OH

Dissolve in DCM

p-Nitroaniline

EDC, HOBT

DIPEA

Mix & Stir at 0°C to RT

Add Base
Aqueous Washes

(NaHCO3, NaHSO4, NaCl)
24h Dry (MgSO4) & Concentrate Column Chromatography Boc-Lys(Z)-pNA
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Preparation Assay Plate Setup

Reaction & Measurement

Prepare Substrate
Stock (in DMSO)

Initiate with Substrate

Prepare Enzyme
Dilutions (in Buffer)

Add Enzyme or
Buffer (Blank)

Add Assay Buffer

Pre-incubate at 37°C

Measure Absorbance at 405 nm
(Kinetic or Endpoint)

Data Analysis
(ΔAbs/min, Beer-Lambert Law)
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1. Substrate Binding

2. Acylation

3. Deacylation

Trypsin Active Site

Tetrahedral Intermediate

Nucleophilic Attack

Boc-Lys(Z)-pNA

Binds
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p-Nitroaniline (pNA)
Released (Yellow)

Second Tetrahedral
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Hydrolysis

Water Molecule

Boc-Lys(Z)-OH
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Regenerated Trypsin

Enzyme Regenerated
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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